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Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of tetrabutyl
orthosilicate (TBOS), a crucial parameter for its application in various scientific and industrial

fields, including its emerging role in drug delivery systems. This document outlines quantitative

vapor pressure data, details the experimental methodology for its determination, and presents

visual representations of the experimental workflow and the fundamental relationship between

temperature and vapor pressure.

Quantitative Vapor Pressure Data
The vapor pressure of tetrabutyl orthosilicate, a key property influencing its handling,

processing, and application, has been experimentally determined. A recent study by

Matsukawa and Otake (2024) in the Journal of Chemical & Engineering Data provides the most

comprehensive data up to 473 K.[1] The data is crucial for processes such as chemical vapor

deposition and for understanding the stability and delivery characteristics of TBOS-based

formulations.

The relationship between temperature and vapor pressure can be accurately described by the

Antoine equation:

log₁₀(P) = A - (B / (C + T))

Where:
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P is the vapor pressure.

T is the temperature.

A, B, and C are Antoine constants specific to the substance.

For tetrabutyl orthosilicate, the Antoine constants have been determined from experimental

data.[1] The following table summarizes the vapor pressure of tetrabutyl orthosilicate at

various temperatures, calculated using the Antoine equation with the parameters derived from

the aforementioned study.

Temperature (K) Temperature (°C)
Vapor Pressure
(kPa)

Vapor Pressure
(mmHg)

373.15 100.0 0.38 2.85

393.15 120.0 1.05 7.88

413.15 140.0 2.59 19.43

433.15 160.0 5.89 44.18

453.15 180.0 12.47 93.53

473.15 200.0 24.89 186.69

Note: The vapor pressure at 25°C (298.15 K) is reported to be 0.00877 mmHg.

Experimental Protocol: Static Method for Vapor
Pressure Determination
The vapor pressure data for tetrabutyl orthosilicate presented above was obtained using a

general static method. This method is a reliable and widely used technique for determining the

vapor pressure of liquids and solids.

Principle: The static method involves introducing a pure, degassed sample into a temperature-

controlled, evacuated chamber. The pressure exerted by the vapor in equilibrium with the

condensed phase is measured at a constant temperature.
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Apparatus:

Equilibrium Cell: A thermostated container to hold the sample.

Vacuum System: A vacuum pump to evacuate the apparatus and remove any dissolved

gases from the sample.

Pressure Transducer: A device to accurately measure the vapor pressure.

Temperature Control System: A thermostat or oven to maintain a precise and stable

temperature of the equilibrium cell.

Degassing Unit: Equipment for freezing and thawing the sample under vacuum to remove

dissolved volatile impurities.

Procedure:

Sample Preparation: A pure sample of tetrabutyl orthosilicate is introduced into the

equilibrium cell.

Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile

impurities. This is typically achieved by repeated freeze-pump-thaw cycles. The sample is

frozen using liquid nitrogen, and the headspace is evacuated. The valve to the vacuum pump

is then closed, and the sample is allowed to thaw, releasing dissolved gases into the

headspace. This process is repeated until the pressure of the residual gas is negligible.

Temperature Equilibration: The degassed sample in the equilibrium cell is brought to the

desired temperature using the temperature control system. The system is allowed to stabilize

until the temperature is uniform and constant.

Pressure Measurement: Once thermal equilibrium is reached, the pressure of the vapor in

the headspace above the liquid sample is measured using the pressure transducer. This

pressure is the saturated vapor pressure at that temperature.

Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor

pressure data as a function of temperature.
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Visualizations
Experimental Workflow for Vapor Pressure Measurement
The following diagram illustrates the key steps involved in the static method for determining the

vapor pressure of tetrabutyl orthosilicate.
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Caption: Experimental workflow for determining the vapor pressure of tetrabutyl orthosilicate
using the static method.

Relationship Between Temperature and Vapor Pressure
The following diagram illustrates the fundamental relationship between temperature and the

vapor pressure of a pure substance like tetrabutyl orthosilicate.
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Caption: Logical relationship illustrating the effect of temperature on the vapor pressure of

tetrabutyl orthosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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